2-chloro-N-methyl-N-propylacetamide

• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol
• IUPAC Name: 2-chloro-N-methyl-N-propylacetamide
• InChI: InChI=1S/C6H12ClNO/c1-3-4-8(2)6(9)5-7/h3-5H2,1-2H3
• InChI Key: FYXRUOXLGZEYJV-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C)C(=O)CCl

Description

2-Chloro-N-methyl-N-propylacetamide (CAS: 39096-62-3) is a chloroacetamide derivative with the molecular formula C₆H₁₁ClNO and a calculated molecular weight of 148.61 g/mol. It features a chloroacetyl group substituted with methyl and propyl amine moieties. The compound has been synthesized via reaction of N-methylpropylamine with chloroacetyl chloride, yielding a rotameric mixture (46:54 ratio) as confirmed by ¹H NMR analysis . Its conformational flexibility, evidenced by split peaks in NMR spectra, suggests dynamic behavior in solution, which may influence reactivity and binding interactions.

The compound has been investigated in pharmaceutical research, particularly as a precursor in anti-cancer covalent ligand development .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Application	References
2-Chloro-N-methyl-N-propylacetamide	C₆H₁₁ClNO	148.61	Methyl, propyl	Pharmaceutical research
Alachlor	C₁₄H₂₀ClNO₂	269.77	2,6-Diethylphenyl, methoxymethyl	Herbicide
Dimethenamid	C₁₂H₁₈ClNO₂S	275.79	2,4-Dimethyl-3-thienyl, 2-methoxy-1-methylethyl	Herbicide
2-Chloro-N-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-N-isopropylacetamide	C₁₄H₁₄Cl₂N₃O₂	343.19	Oxadiazole ring, isopropyl	Undisclosed (likely pharmaceutical)
2-Chloro-N-(1-(2-chlorobenzyl)-1H-pyrazol-5-yl)acetamide	C₁₃H₁₂Cl₂N₂O	291.15	Pyrazole ring, chlorobenzyl	Undisclosed (likely bioactive)

Key Observations:

Substituent Complexity and Applications :

• Simple alkyl substituents (e.g., methyl, propyl) in 2-chloro-N-methyl-N-propylacetamide contrast with aromatic and heterocyclic groups in analogs like alachlor (diethylphenyl) and oxadiazole derivatives. Bulky aromatic substituents enhance herbicidal activity by improving lipid membrane interaction , while heterocycles (e.g., oxadiazole, pyrazole) are common in pharmaceuticals for target-specific binding .
• The oxadiazole-containing analog (Table 1, Row 4) has a higher molecular weight (343.19 vs. 148.61) due to its aromatic heterocycle, which may improve thermal stability but reduce solubility.

Physicochemical Properties :

• Alachlor and dimethenamid exhibit higher lipophilicity (logP ~3.5–4.0 estimated) due to aromatic/thienyl groups, favoring soil adsorption and herbicidal persistence. In contrast, 2-chloro-N-methyl-N-propylacetamide’s smaller alkyl groups likely reduce logP (~1.5–2.0), enhancing aqueous solubility for pharmaceutical applications .
• Rotamerism observed in 2-chloro-N-methyl-N-propylacetamide is less prevalent in rigid analogs like alachlor, where steric hindrance restricts conformational flexibility.

Functional and Application-Based Comparison

• Herbicides vs. Pharmaceuticals: Alachlor and dimethenamid inhibit fatty acid elongation in weeds, leveraging chloroacetamide’s electrophilic chlorine for enzyme adduct formation . The pyrazole- and oxadiazole-containing analogs (Table 1, Rows 4–5) may interact with biological targets (e.g., kinases) due to heterocycle-mediated π-π stacking or hydrogen bonding .